1-Methyl-4-thionaphthamide
Description
1-Methyl-4-thionaphthamide (C₁₁H₁₁NS) is a sulfur-containing naphthalene derivative characterized by a methyl group at the 1-position and a thioamide functional group at the 4-position of the naphthalene ring.
Properties
Molecular Formula |
C12H11NS |
|---|---|
Molecular Weight |
201.29 g/mol |
IUPAC Name |
4-methylnaphthalene-1-carbothioamide |
InChI |
InChI=1S/C12H11NS/c1-8-6-7-11(12(13)14)10-5-3-2-4-9(8)10/h2-7H,1H3,(H2,13,14) |
InChI Key |
NGALPGPLXASTQC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C2=CC=CC=C12)C(=S)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
However, insights can be inferred from structurally related compounds discussed in the toxicological profile:
Key Structural and Functional Differences
| Compound | Structure | Functional Groups | Toxicity Profile (from evidence) |
|---|---|---|---|
| Naphthalene | Two fused benzene rings | None | Associated with hemolytic anemia, cataracts |
| 1-Methylnaphthalene | Naphthalene + methyl at position 1 | Methyl group | Limited toxicity data; suspected respiratory irritant |
| 2-Methylnaphthalene | Naphthalene + methyl at position 2 | Methyl group | Similar to 1-methylnaphthalene; potential liver effects |
| 1-Methyl-4-thionaphthamide | Naphthalene + methyl (position 1) + thioamide (position 4) | Methyl, thioamide | No data available (Not mentioned in evidence) |
Critical Limitations of Available Evidence
Irrelevance to this compound : The provided evidence focuses solely on naphthalene and its methylated analogs, omitting sulfur-containing derivatives entirely.
Toxicological Uncertainties : The absence of data for this compound precludes meaningful comparison with its analogs.
Recommendations for Future Research
To address knowledge gaps, prioritized studies should include:
- Synthesis and Characterization : Develop protocols for synthesizing this compound and confirm its structure via NMR and X-ray crystallography.
- Toxicokinetic Studies : Investigate absorption, metabolism, and excretion pathways in model organisms.
- Comparative Toxicity Assays : Evaluate its effects relative to 1-methylnaphthalene and other PAHs.
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